Cas no 81555-86-4 (3-Butyn-2-ol, 4-phenyl-, (S)-)

3-Butyn-2-ol, 4-phenyl-, (S)- structure
3-Butyn-2-ol, 4-phenyl-, (S)- structure
Product Name:3-Butyn-2-ol, 4-phenyl-, (S)-
CAS No:81555-86-4
MF:C10H10O
MW:146.185802936554
CID:703738
PubChem ID:7061636
Update Time:2025-04-19

3-Butyn-2-ol, 4-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-2-ol, 4-phenyl-, (S)-
    • (+/-)-4-phenyl-3-butyn-2-ol
    • 4-phenyl-3-butyn-2-ol
    • methyl phenylethynyl carbinol
    • methyl(phenylethynyl)carbinol
    • rac-4-phenyl-3-butyne-2-ol
    • 81555-86-4
    • SCHEMBL2311776
    • DTXSID20427654
    • ZINC03882637
    • (2S)-4-Phenyl-3-butyn-2-ol
    • (2S)-4-phenylbut-3-yn-2-ol
    • (s)-4-phenyl-3-butyn-2-ol
    • Inchi: 1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9,11H,1H3/t9-/m0/s1
    • InChI Key: JYOZFNMFSVAZAW-VIFPVBQESA-N
    • SMILES: O[C@H](C#CC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 146.07300
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.41890

3-Butyn-2-ol, 4-phenyl-, (S)- Production Method

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